Cas no 67899-00-7 (2-amino-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-amino-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 67899-00-7
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• MDL: MFCD01853938
• CID: 58663
• PubChem ID: 832243
• Update Time: 2025-04-18

2-amino-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methylthiazole-5-carboxylic acid
• 2-Amino-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-Amino-4-methyl-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 2-amino-4-methyl-
• QCVFVGONDMKXEE-UHFFFAOYSA-N
• ZERO/001974
• Oprea1_443956
• EBD22877
• FC0897
• HTS015021
• STK346806
• SBB002141
• BBL005562
• methyl 2-aminothiazol-5-carboxylic acid
• EN003034
• BAS 068
• CS-W010897
• AKOS000303171
• SCHEMBL179966
• 2-Amino-4-methylthiazole-5-carboxylicacid
• 2-Amino-4-methylthiazole-5-carboxylic acid, 95%
• Thiazole-5-carboxylic acid, 2-amino-4-methyl-
• A835927
• F2145-0033
• AS-5520
• MFCD01853938
• AMY15973
• DTXSID10356767
• BB 0217967
• 2-amino-4-methyl-thiazole-5-carboxylic acid;2-Amino-4-methylthiazole-5-carboxylic Acid
• EN300-92902
• 67899-00-7
• FT-0646472
• SY024592
• ALBB-004691
• 2-amino-4-methyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD01853938
• Inchi： 1S/C5H6N2O2S/c1-2-3(4(8)9)10-5(6)7-2/h1H3,(H2,6,7)(H,8,9)
• InChI Key： QCVFVGONDMKXEE-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C(=O)O

Computed Properties

• Exact Mass: 158.01500
• Monoisotopic Mass: 158.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data available
• Density: 1.532
• Melting Point: 166-170 °C
• Boiling Point: 400.6±25.0 °C at 760 mmHg
• Flash Point: 196.1±23.2 °C
• Refractive Index: 1.674
• PSA: 104.45000
• LogP: 1.31310

2-amino-4-methyl-1,3-thiazole-5-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters